Cas no 3448-98-4 (4-(Benzylsulfanyl)phenylmethanol)

• Product Name: 4-(Benzylsulfanyl)phenylmethanol
• CAS No: 3448-98-4
• Molecular Formula: C₁₄H₁₄OS
• Molecular Weight: 230.32536
• CID: 1462856
• PubChem ID: 4349993

4-(Benzylsulfanyl)phenylmethanol Properties

Names and Identifiers

• Benzenemethanol, 4-[(phenylmethyl)thio]-
• (4-(benzylthio)phenyl)methanol
• DA-31992
• [4-(benzylsulfanyl)phenyl]methanol
• EN300-132429
• Z1157826761
• 3448-98-4
• QRLABRQRPREVFF-UHFFFAOYSA-N
• AKOS013127296
• G59936
• (4-benzylsulfanyl-phenyl)-methanol
• SCHEMBL710484
• (4-benzylsulfanylphenyl)methanol

• InChIKey： QRLABRQRPREVFF-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H14OS/c15-10-12-6-8-14(9-7-12)16-11-13-4-2-1-3-5-13/h1-9,15H,10-11H2
• SMILES： c1ccc(cc1)CSc2ccc(cc2)CO

Computed Properties

• Exact Mass: 230.07662
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 230.07653624g/mol
• Heavy Atom Count: 16
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 20.23
• Boiling Point: 393.9±35.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 191.4±24.7 °C
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols